Cas no 1354015-15-8 ((S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate)

• Product Name: (S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate
• CAS No: 1354015-15-8
• MF: C₁₇H₂₈N₄O₃
• MW: 336.429224014282
• CID: 2091666
• PubChem ID: 66570133
• Update Time: 2025-06-07

(S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate
• (S)-3-(6-Diethylamino-pyrimidin-4-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-butyl (3S)-3-[6-(diethylamino)pyrimidin-4-yl]oxypyrrolidine-1-carboxylate
• AKOS024463123
• G71333
• DB-247903
• 1354015-15-8
• (S)-tert-Butyl3-((6-(diethylamino)pyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate

• MDL： MFCD21098860
• Inchi： 1S/C17H28N4O3/c1-6-20(7-2)14-10-15(19-12-18-14)23-13-8-9-21(11-13)16(22)24-17(3,4)5/h10,12-13H,6-9,11H2,1-5H3/t13-/m0/s1
• InChI Key： MLMXCKDDWPEREW-ZDUSSCGKSA-N
• SMILES： O(C1C=C(N=CN=1)N(CC)CC)[C@@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 336.21614077g/mol
• Monoisotopic Mass: 336.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.8Ų

Additional information on (S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate

Comprehensive Overview of (S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate (CAS No. 1354015-15-8)

The compound (S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate (CAS No. 1354015-15-8) is a highly specialized chemical entity with significant relevance in pharmaceutical research and organic synthesis. This chiral pyrrolidine derivative is characterized by its unique structural features, including a diethylamino-substituted pyrimidine ring and a tert-butoxycarbonyl (Boc)-protected pyrrolidine moiety. Its molecular architecture makes it a valuable intermediate for the development of bioactive molecules, particularly in the field of kinase inhibitors and G protein-coupled receptor (GPCR) modulators.

In recent years, the demand for chiral building blocks like (S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate has surged due to the growing emphasis on enantioselective drug synthesis. Researchers are increasingly focusing on asymmetric catalysis and stereocontrolled reactions, where this compound serves as a critical scaffold. Its pyrimidine-oxygen-pyrrolidine linkage offers versatility in medicinal chemistry, enabling the design of compounds with improved pharmacokinetic properties. This aligns with current trends in drug discovery, where ADME optimization (Absorption, Distribution, Metabolism, and Excretion) is a top priority.

The synthesis of CAS No. 1354015-15-8 involves multi-step organic transformations, often starting from commercially available pyrrolidine precursors. Key steps include Boc protection, nucleophilic substitution with activated pyrimidine derivatives, and chiral resolution to achieve the desired (S)-enantiomer. The compound’s purity and stereochemical integrity are rigorously validated using advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These quality control measures ensure its suitability for high-value applications in drug development.

From a commercial perspective, (S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate is supplied by leading fine chemical manufacturers under stringent GMP-like conditions. Its pricing and availability are influenced by factors such as batch size, optical purity, and custom synthesis requirements. The compound is often sought after by pharmaceutical companies engaged in targeted therapy research, particularly for oncology and inflammatory diseases. This reflects the broader industry shift toward precision medicine and small-molecule therapeutics.

Environmental and regulatory considerations are also pivotal in the handling of CAS No. 1354015-15-8. While the compound is not classified as hazardous, its storage and transportation require adherence to standard laboratory safety protocols. Researchers are advised to consult SDS (Safety Data Sheets) for detailed guidance on personal protective equipment (PPE) and waste disposal. Such precautions align with global initiatives promoting green chemistry and sustainable laboratory practices.

In summary, (S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate represents a cutting-edge tool in modern synthetic and medicinal chemistry. Its role in facilitating enantioselective synthesis and drug candidate optimization underscores its importance in the pharmaceutical industry. As research continues to explore its applications, this compound is poised to remain a focal point for innovation in small-molecule drug discovery.